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Compound of Interest

D-(-)-3-Phosphoglyceric acid
Compound Name:
disodium

Cat. No.: B037804

An In-depth Technical Guide to D-(-)-3-Phosphoglyceric acid disodium salt

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-(-)-3-Phosphoglyceric acid disodium salt is the stable, water-soluble form of 3-
phosphoglycerate (3-PG), a pivotal metabolic intermediate.[1] As a key molecule in the central
energy-yielding pathway of glycolysis and the carbon fixation pathway of photosynthesis
(Calvin Cycle), 3-PG is fundamental to cellular bioenergetics and biosynthesis.[2][3] This
document provides a comprehensive overview of the chemical identity, physical characteristics,
biological significance, and handling protocols for D-(-)-3-Phosphoglyceric acid disodium
salt, serving as a technical resource for laboratory and development applications.

Chemical and Physical Properties

The fundamental chemical and physical properties of D-(-)-3-Phosphoglyceric acid disodium
salt are summarized below. This data is essential for its correct identification, handling, and use
in experimental settings.

Chemical Properties

Quantitative identifiers and structural information for the compound are detailed in the following
table.
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Property Value
disodium;(2R)-2-hydroxy-3-
IUPAC Name
[hydroxy(oxido)phosphorylloxypropanoate[4]
(-)-Disodium D-3-phosphoglycerate, D-
Synonyms

Glycerate 3-phosphate disodium salt[5]

Molecular Formula CsHsNa207P[4][5]

Molecular Weight 230.02 g/mol [4][5][6]

CAS Number 80731-10-8[4][5][6]

InChl Key RGCIJWQYUZHTJIBE-YBBRRFGFSA-L[5]

SMILES String

[Na+].[Na+].0--INVALID-LINK--C([O-])=O[5]

Purity (Assay)

>93% (dry basis, enzymatic)[5]

Physical Properties

The physical characteristics of the compound are crucial for determining appropriate storage,

handling, and solution preparation methods.

Property Value
Appearance White to off-white powder/solid[5][6]
Form Powder[5]
- H20: 50 mg/mL, resulting in a clear, colorless to
Solubility ) ]
faintly yellow solution[5]
Melting Point >133°C (sublimes)[7]

Storage Temperature

~20°C][5]

Biological Role: An Intermediate in Glycolysis

3-Phosphoglyceric acid is a critical metabolite in the glycolytic pathway.[8] It is formed in the

seventh step of glycolysis by the enzyme Phosphoglycerate Kinase, which catalyzes the
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transfer of a phosphate group from 1,3-bisphosphoglycerate to ADP, thereby generating the
first molecules of ATP in this pathway.[2] Subsequently, 3-phosphoglycerate is converted to 2-
phosphoglycerate by the enzyme Phosphoglycerate Mutase.[1] Beyond its role in energy
metabolism, 3-phosphoglycerate also serves as a precursor for the synthesis of amino acids,
notably serine, which can then be used to produce cysteine and glycine.[1]

Visualization of 3-Phosphoglycerate in the Glycolytic
Pathway

The following diagram illustrates the position of 3-Phosphoglycerate within the glycolytic
pathway, highlighting its formation and subsequent conversion.
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Glycolysis: Payoff Phase
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Caption: Conversion of 1,3-Bisphosphoglycerate to 2-Phosphoglycerate via 3-
Phosphoglycerate in glycolysis.

Experimental Protocols
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While detailed, compound-specific validation reports are proprietary, the following sections
describe the general methodologies for determining the key properties of a water-soluble
powder like D-(-)-3-Phosphoglyceric acid disodium salt.

Protocol: Solubility Assessment

Objective: To determine the solubility of the compound in water.

Methodology:

A known volume of solvent (e.g., 1 mL of Type | ultrapure water) is placed in a clear vial at a
controlled temperature (e.g., 25°C).

» Pre-weighed aliquots of the compound are incrementally added to the solvent.

o Between additions, the mixture is vigorously agitated (e.g., using a vortex mixer) for a set
period to facilitate dissolution.

e The solution is visually inspected for any undissolved particulate matter against a dark
background.

e The process is repeated until the addition of the compound results in a saturated solution,
indicated by the persistence of solid material.

e Solubility is expressed in mg/mL, based on the total mass of the compound that fully
dissolved in the known volume of solvent. For D-(-)-3-Phosphoglyceric acid disodium salt,
this value is approximately 50 mg/mL.[5]

Protocol: Purity Determination by Enzymatic Assay

Objective: To quantify the purity of the compound using an enzyme-coupled reaction.
Methodology:

¢ Principle: The assay relies on enzymes for which 3-phosphoglycerate is a specific substrate.
For example, the conversion of 3-PG to 1,3-bisphosphoglycerate by phosphoglycerate
kinase can be coupled to the oxidation of NADH by glyceraldehyde-3-phosphate
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dehydrogenase. The change in absorbance at 340 nm due to NADH oxidation is directly
proportional to the amount of 3-PG in the sample.

o Reagent Preparation: A reaction buffer is prepared containing all necessary components
except the sample: buffer (e.g., Tris-HCI), ATP, NADH, and the coupling enzymes.

o Sample Preparation: A solution of D-(-)-3-Phosphoglyceric acid disodium salt is prepared
at a known concentration in ultrapure water.

o Reaction: The sample solution is added to the reaction buffer in a cuvette, and the initial
absorbance at 340 nm is recorded using a spectrophotometer.

e Initiation: The reaction is initiated by adding the primary enzyme (e.g., phosphoglycerate
kinase).

o Measurement: The decrease in absorbance at 340 nm is monitored until the reaction
reaches completion.

o Calculation: The total change in absorbance is used to calculate the concentration of the
substrate based on the molar extinction coefficient of NADH. This result is compared to the
expected concentration to determine the purity.

Workflow for Enzymatic Purity Assay
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Enzymatic Assay Workflow
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Caption: General workflow for determining the purity of 3-PG disodium salt via an enzymatic
assay.

Storage, Stability, and Safety
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Storage and Stability

o Storage Temperature: The compound should be stored at —20°C for long-term stability.[5][7]
[9]

o Chemical Stability: The product is chemically stable under standard ambient conditions
(room temperature) for short periods and when stored as recommended.

o Handling: Keep the container tightly closed and in a dry, well-ventilated place.

Safety Information

D-(-)-3-Phosphoglyceric acid disodium salt is classified with the following hazards and
requires appropriate precautions.

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[4]

 Precautionary Statements:

o Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling),
P280 (Wear protective gloves/eye protection).

o Response: P302 + P352 (IF ON SKIN: Wash with plenty of soap and water), P305 + P351
+ P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing).

o Target Organs: May cause damage to the eyes, central nervous system, and respiratory
system.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Phosphoglyceric acid disodium salt.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037804#chemical-and-physical-properties-of-d-3-
phosphoglyceric-acid-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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